Cas no 1259576-89-0 (2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole)

• Product Name: 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole
• CAS No: 1259576-89-0
• MF: C₁₅H₁₂BrNO₂S
• MW: 350.230281829834
• CID: 5529533
• Update Time: 2025-06-26

2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-bromo-1-[(4-methylphenyl)sulfonyl]-
• 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole

• Inchi： 1S/C15H12BrNO2S/c1-11-6-8-13(9-7-11)20(18,19)17-14-5-3-2-4-12(14)10-15(17)16/h2-10H,1H3
• InChI Key： WLPBSZNNSMLNRC-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=CC=C2)C=C1Br

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 502.8±52.0 °C(Predicted)

Additional information on 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole

2-Bromo-1-[(4-Methylbenzene)sulfonyl]-1H-indole: A Comprehensive Overview

The compound with CAS No. 1259576-89-0, commonly referred to as 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a bromine atom at the 2-position of the indole ring and a sulfonyl group attached to the 4-methylbenzene moiety at the 1-position. These structural elements contribute to its diverse chemical properties and potential applications.

Indole derivatives have long been recognized for their biological activity and versatility in chemical synthesis. The presence of the bromine atom in this compound introduces additional reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel antimicrobial agents and anticancer drugs, where its ability to interact with specific biological targets has shown promising results.

The sulfonyl group attached to the 4-methylbenzene ring further enhances the compound's stability and solubility, which are critical factors in drug design. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and signal transduction pathways. For instance, a study published in *Nature Communications* demonstrated that this compound can modulate the activity of certain kinases, which are key players in cellular signaling processes.

From a synthetic perspective, the preparation of 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole involves a multi-step process that typically begins with the bromination of an indole derivative followed by sulfonation. The choice of reagents and reaction conditions is crucial to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost while maintaining product quality.

In terms of applications, this compound has found utility in various areas beyond pharmacology. For example, its electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or solar cells. Preliminary experiments have shown that it exhibits favorable charge transport characteristics, though further research is needed to fully exploit its potential in these technologies.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis. A study published in *Journal of Catalysis* revealed that when coordinated with transition metals, it can act as an effective catalyst for alkene epoxidation—a reaction of significant importance in organic synthesis.

Looking ahead, ongoing research continues to uncover new facets of this compound's chemistry and biology. Its unique combination of structural features positions it as a valuable tool for advancing both fundamental and applied sciences. As researchers delve deeper into its properties and potential uses, it is likely that 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole will play an increasingly important role in shaping future innovations across multiple disciplines.